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Compound of Interest

Compound Name: Decanamide

Cat. No.: B1670024 Get Quote

Section 1: Introduction to N,N-Dimethyl Decanamide
N,N-dimethyl decanamide (DMDA), also known as N,N-dimethylcapramide, is a versatile fatty

amide with the chemical formula C12H25NO.[1][2] It presents as a colorless to pale yellow

liquid and is characterized by its dual solubility in both water and organic solvents, a property

that makes it highly valuable in complex formulations.[2][3] In the personal care industry, DMDA

is leveraged for its multifaceted properties as a potent solvent, stabilizer, emulsifier, and

penetration enhancer.[1][3][4] Its ability to dissolve a wide array of active ingredients and

excipients ensures the creation of homogeneous and stable cosmetic products, including

lotions, creams, shampoos, and sunscreens.[1][2][4]

Table 1: Physicochemical Properties of N,N-Dimethyl Decanamide
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Property Value Source

CAS Number 14433-76-2 [4]

Molecular Formula C12H25NO [1][3][5]

Molecular Weight 199.33 g/mol [5][6]

Appearance
Colorless to light yellow clear

liquid
[1][3]

Solubility
Soluble in organic solvents;

limited solubility in water
[2][3]

Boiling Point
High (relative to molecular

size)
[3]

Flash Point 147 °C [6]

Section 2: Mechanism of Action in Formulations
The efficacy of N,N-dimethyl decanamide in personal care formulations stems from its unique

molecular structure, which features a polar amide head and a nonpolar ten-carbon tail. This

amphiphilic nature dictates its primary mechanisms of action.

Potent Aprotic Solvent
DMDA is a powerful aprotic solvent, capable of dissolving a wide range of substances,

including poorly soluble active ingredients and organic UV filters.[4][7] This ensures the uniform

distribution of components within a formulation, preventing crystallization and maintaining

product stability and efficacy.[4]

Surfactant and Emulsifier
With its surfactant properties, DMDA can act as an emulsifier and dispersant.[3] It positions

itself at the oil-water interface, reducing interfacial tension and allowing for the formation of

stable emulsions. This is critical in products like creams and lotions, which are typically oil-in-

water or water-in-oil systems.
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One of the most significant functions of DMDA in dermatological and cosmetic formulations is

its role as a penetration enhancer. The "lipid-protein-partitioning" theory provides a framework

for understanding this mechanism:

Disruption of Stratum Corneum Lipids: DMDA inserts its nonpolar tail into the highly

organized intercellular lipid bilayers of the stratum corneum. This disrupts the tight packing of

the lipids, increasing their fluidity and creating pathways for active ingredients to permeate

more easily.[8][9]

Interaction with Intracellular Proteins: The polar amide head can interact with intracellular

keratin structures, potentially opening up the tight protein matrix and further facilitating

diffusion.[8]

Increased Partitioning: By acting as a solvent within the stratum corneum, DMDA can

increase the partitioning of a drug or active ingredient from the vehicle into the skin tissue.[8]

[10]

This reversible disruption of the skin's barrier function allows for more efficient delivery of active

ingredients to their target sites within the epidermis and dermis.[10]

Section 3: Formulation Development & Protocols
The following protocols are designed as self-validating systems, with integrated quality control

(QC) checkpoints to ensure the development of stable and effective formulations.

Protocol: High-Solvency Sunscreen Lotion (Oil-in-Water
Emulsion) with a Poorly Soluble UV Filter
Objective: To formulate a stable, high-SPF sunscreen lotion by utilizing N,N-dimethyl

decanamide to dissolve and stabilize a crystalline organic UV filter.

Causality: Many highly effective organic UV filters exhibit poor solubility in traditional cosmetic

oils, leading to crystallization and a loss of efficacy. DMDA's potent solvency is key to

overcoming this challenge.
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Phase Ingredient Function % (w/w)

A (Oil Phase)
C12-15 Alkyl

Benzoate
Emollient 10.0

Glyceryl Stearate Emulsifier 3.0

Cetearyl Alcohol Thickener 2.0

Crystalline UV Filter

(e.g., Avobenzone)
UV Protection 3.0

N,N-Dimethyl

Decanamide
Solvent for UV Filter 5.0

B (Water Phase) Deionized Water Vehicle 72.5

Glycerin Humectant 3.0

Xanthan Gum Stabilizer 0.5

C (Cool-Down Phase)
Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.0

Fragrance Scent q.s.

Experimental Workflow:
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Preparation

Heating & Mixing

Emulsification

Cooling & Finalizing

Weigh Phase A
and Phase B

ingredients separately

Heat Phase A to 75-80°C.
Mix until all solids,
including UV filter,
are fully dissolved.

(DMDA facilitates this)

Heat Phase B
to 75-80°C.

Mix until xanthan gum
is hydrated.

Slowly add Phase A
to Phase B under

high-shear homogenization
(e.g., 5000 rpm).

Homogenize for 3-5 minutes
until a uniform white
emulsion is formed.

Switch to propeller mixing
and cool to 40°C.

Add Phase C ingredients
(Preservative, Fragrance).

Mix until uniform.
Adjust pH if necessary.

Click to download full resolution via product page

Caption: Workflow for High-Solvency Sunscreen Formulation.
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Protocol Steps:

Phase A Preparation: In a primary beaker, combine all Phase A ingredients.

Phase B Preparation: In a separate beaker, sprinkle xanthan gum into the deionized water

while mixing, then add glycerin.

Heating: Heat both phases separately to 75-80°C. Rationale: This temperature ensures all

waxy components are melted and facilitates the formation of a stable emulsion.

Solubilization Check (QC 1): Visually inspect Phase A. It should be a clear, homogenous

liquid with no visible crystals. The presence of DMDA is critical for the complete dissolution of

the UV filter.

Emulsification: Slowly add the hot Phase A to the hot Phase B while homogenizing at high

speed (e.g., 5000 rpm). Continue for 3-5 minutes.

Cooling: Switch to a lower speed propeller mixer and begin cooling the emulsion.

Final Additions: Once the batch reaches 40°C or below, add the Phase C ingredients.

Rationale: Adding preservatives and fragrances at lower temperatures prevents their

degradation or volatilization.

Final QC Checks (QC 2):

pH: 5.5 - 6.5

Viscosity: 8,000 - 15,000 cP (Brookfield RVT, Spindle 5, 20 rpm)

Microscopic Examination: Uniformly dispersed oil droplets. No signs of crystallization after

24 hours at 4°C.

Section 4: Safety, Regulatory, and Toxicological
Profile
N,N-dimethyl decanamide is considered a low-toxicity chemical, but standard laboratory safety

precautions should be followed.[1] Based on data from structurally similar chemicals, it is
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expected to be a severe skin and eye irritant in its concentrated form.[11] Therefore,

appropriate personal protective equipment (PPE), including gloves and safety glasses, is

mandatory when handling the raw material.

Regulatory Status:

United States (EPA): The EPA has established an exemption from the requirement of a

tolerance for residues of N,N-dimethyl decanamide when used as an inert ingredient

(emulsifier, solvent) in pesticide formulations applied to growing crops.[12] A similar

exemption exists when its concentration does not exceed 20% by weight in a pesticide

formulation.[11] While this pertains to agricultural use, it provides insight into the EPA's

safety assessment.

European Union (EU): As per the EU Cosmetics Directive, there are use and concentration

restrictions on certain ingredients.[13] Formulators must ensure compliance with the latest

regulations from bodies like the Scientific Committee on Consumer Safety (SCCS) and the

European Chemicals Agency (ECHA).[14][15][16] A patent for the use of N,N-

dimethyldecanamide in cosmetic preparations suggests its use at concentrations between

0.1% to 20%, with a preference for 1% to 10%.[7]

EWG: The Environmental Working Group (EWG) gives N,N-dimethyl decanamide a score

with a "high" concern for use restrictions, indicating it is restricted in cosmetics in some

jurisdictions.[13]

Section 5: Troubleshooting & Advanced
Applications
Troubleshooting Decision Tree:
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Formulation Issue
(e.g., Crystallization,
Phase Separation)

Is the active ingredient
crystallizing over time?

Increase DMDA concentration
by 1-2% to improve solvency.

Verify heating temperature
was sufficient.

Yes

Is the emulsion
separating?

No

Issue Resolved

Check emulsifier system.
Increase homogenization time/speed.

Verify Phase A/B temperatures
were matched.

Yes

No

Click to download full resolution via product page

Caption: Troubleshooting Common Formulation Issues.

Advanced Applications:

Active Delivery Systems: DMDA can be a key component in advanced delivery systems for

actives like retinoids or Vitamin C, where both solubility and penetration are critical for

efficacy.

Water-Free Formulations: Its solvency in organic systems makes it suitable for anhydrous

(water-free) formulations, such as serums and ointments.
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Synergistic Blends: Studies suggest that combining penetration enhancers can have a

synergistic effect.[8] Formulators can explore combinations of DMDA with other enhancers

like glycols or fatty acids to optimize active delivery.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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